molecular formula C10H4O3S2 B1445906 Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione CAS No. 1043023-52-4

Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione

Cat. No. B1445906
CAS RN: 1043023-52-4
M. Wt: 236.3 g/mol
InChI Key: UGFYLGZFYCTMFU-UHFFFAOYSA-N
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Description

Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione is a chemical compound with the molecular formula C10H4O3S2 . It appears as a white to yellow to green powder or crystal .


Synthesis Analysis

The synthesis of Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione involves several steps . The process begins with the reaction of compound 1 with n-BuLi in diethyl ether at -78°C, followed by the bubbling of dry CO2 into the reaction mixture. The resulting diacid is then stirred in acetic anhydride at reflux to yield Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione .


Molecular Structure Analysis

The IUPAC name for Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione is 8-oxa-3,13-dithiatricyclo[8.3.0.02,6]trideca-1(10),2(6),4,11-tetraene-7,9-dione . The SMILES representation of the molecule is C1=CSC2=C1C(=O)OC(=O)C3=C2SC=C3 .


Physical And Chemical Properties Analysis

Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione has a melting point of 263°C . It is a solid at 20°C and should be stored under inert gas . The compound is sensitive to moisture .

Scientific Research Applications

Safety and Hazards

Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione can cause skin irritation and serious eye irritation . Safety measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection. If eye irritation persists, medical advice should be sought .

properties

IUPAC Name

8-oxa-3,13-dithiatricyclo[8.3.0.02,6]trideca-1(10),2(6),4,11-tetraene-7,9-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H4O3S2/c11-9-5-1-3-14-7(5)8-6(2-4-15-8)10(12)13-9/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UGFYLGZFYCTMFU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC2=C1C(=O)OC(=O)C3=C2SC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H4O3S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione

CAS RN

1043023-52-4
Record name Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Diacid (3) (12.6 g, 49.4 mmol) was stirred in 100 mL of acetic anhydride at reflux for 6 h. Upon cooling to 0° C., the solid was collected by filtration, washed with 20 mL of cold acetic anhydride, and dried in vacuo at 120° C. overnight. The resulting light yellow crystals (11.4 g, 98% yield) were used without further purification. Anal. Calcd. for C10H4O3S2: C, 50.84; H, 1.71. Found: C, 50.78; H, 1.66; 1H NMR (CDCl3): 7.68 (d, J=4.0 Hz, 2H), 7.40 (d, J=5.0 Hz, 2H); m.p. 260-263° C.; MS (EI): m/z (%) 235.96 (100) [M+].
Quantity
12.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
98%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione
Reactant of Route 2
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Reactant of Route 5
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Reactant of Route 6
Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione

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